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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553962

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trisulfo-Cy5-Alkyne is a water-soluble, far-red fluorescent dye ideally suited for the detection

of azide-modified biomolecules in flow cytometry. Its alkyne group allows for covalent labeling

of azide-containing targets via a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC)

reaction, a cornerstone of click chemistry. This bioorthogonal reaction is highly specific and

efficient, enabling robust and sensitive detection of cellular components and processes. The tri-

sulfonation of the Cy5 dye enhances its hydrophilicity, reducing aggregation and non-specific

binding, which is critical for achieving a high signal-to-noise ratio in flow cytometry applications.

With an excitation maximum around 647 nm and an emission maximum around 670 nm,

Trisulfo-Cy5 is compatible with the common 633 nm or 640 nm laser lines found in most flow

cytometers, minimizing cellular autofluorescence and spectral overlap with other common

fluorophores.

A primary application of Trisulfo-Cy5-Alkyne in flow cytometry is the detection of metabolically

labeled cells. Cells are first incubated with an azide-modified metabolic precursor, such as an

azido-sugar, which is incorporated into newly synthesized biomolecules like glycoproteins.
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Subsequent reaction with Trisulfo-Cy5-Alkyne allows for the fluorescent labeling of these

molecules, providing a powerful tool to study cellular metabolism, protein synthesis, and

glycosylation patterns in response to various stimuli or drug treatments.

Key Applications in Flow Cytometry
Analysis of Cell Surface Glycosylation: Metabolic labeling with azido-sugars (e.g., N-

azidoacetylmannosamine, ManNAz) followed by click chemistry with Trisulfo-Cy5-Alkyne
enables the quantification of cell surface sialic acid expression. This can be used to study

changes in glycosylation associated with cancer, immune responses, and other disease

states.

Monitoring Protein Synthesis: By using amino acid analogs containing an azide group,

researchers can label newly synthesized proteins and detect them with Trisulfo-Cy5-
Alkyne. This provides a non-radioactive method to assess global protein synthesis rates.

Cell Proliferation Assays: In a reverse labeling strategy to the common EdU-alkyne assays,

an azide-modified nucleoside can be incorporated into newly synthesized DNA and

subsequently labeled with Trisulfo-Cy5-Alkyne to measure cell proliferation.

High-Content Screening: The robust and specific nature of the click reaction makes this

technique suitable for high-throughput flow cytometry-based screening of compounds that

modulate cellular metabolism or glycosylation.

Data Presentation
Table 1: Properties of Trisulfo-Cy5-Alkyne
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Property Value

Excitation Maximum (Ex) ~647 nm

Emission Maximum (Em) ~670 nm

Molecular Weight ~788 g/mol

Solubility Water, DMSO, DMF

Reactive Group Alkyne

Common Laser Line 633 nm or 640 nm

Table 2: Recommended Reagent Concentrations for Click Chemistry Labeling of Cells

Reagent Stock Concentration Final Concentration

Trisulfo-Cy5-Alkyne 1-10 mM in DMSO 1-10 µM

Copper (II) Sulfate (CuSO₄) 50-100 mM in H₂O 0.5-1.0 mM

Sodium Ascorbate
100-200 mM in H₂O (prepare

fresh)
2.5-5.0 mM

THPTA Ligand (optional but

recommended)
10-50 mM in H₂O or DMSO 0.1-0.5 mM

Note: These are starting concentrations and should be optimized for each cell type and

experimental condition.

Experimental Protocols
Protocol 1: Metabolic Labeling of Cell Surface Glycans
with an Azido-Sugar and Detection with Trisulfo-Cy5-
Alkyne
This protocol describes the labeling of cell surface sialoglycans using peracetylated N-

azidoacetyl-D-mannosamine (Ac₄ManNAz) and subsequent detection by flow cytometry.
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Materials:

Cells of interest

Complete cell culture medium

Peracetylated N-azidoacetyl-D-mannosamine (Ac₄ManNAz)

DMSO

Phosphate-Buffered Saline (PBS)

Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS, optional for intracellular targets)

Trisulfo-Cy5-Alkyne

Copper (II) Sulfate (CuSO₄)

Sodium Ascorbate (prepare fresh)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional)

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

FACS tubes

Procedure:

Metabolic Labeling:

Seed cells in a culture plate at an appropriate density to ensure they are in logarithmic

growth phase at the time of labeling.

Prepare a stock solution of Ac₄ManNAz in DMSO (e.g., 10 mM).

Add Ac₄ManNAz to the cell culture medium to a final concentration of 25-50 µM. Include a

vehicle control (DMSO only).
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Incubate cells for 1-3 days under normal growth conditions (37°C, 5% CO₂). The optimal

incubation time depends on the cell type and the turnover rate of the glycans of interest.

Cell Harvesting and Fixation:

Harvest cells using a non-enzymatic cell dissociation solution or gentle scraping.

Wash the cells twice with ice-cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

Resuspend the cell pellet in 100 µL of Fixation Buffer and incubate for 15 minutes at room

temperature.

Wash the cells once with 1 mL of PBS.

Click Chemistry Reaction:

Prepare the Click Reaction Cocktail immediately before use. For each sample (e.g., 1 x

10⁶ cells), mix the following in order:

PBS (or other aqueous buffer, pH 7.0-7.5)

Trisulfo-Cy5-Alkyne (to a final concentration of 1-10 µM)

Copper (II) Sulfate (to a final concentration of 0.5-1.0 mM)

(Optional but recommended) THPTA ligand (to a final concentration of 0.1-0.5 mM)

Freshly prepared Sodium Ascorbate (to a final concentration of 2.5-5.0 mM)

Resuspend the fixed cell pellet in 100 µL of the Click Reaction Cocktail.

Incubate for 30-60 minutes at room temperature, protected from light.

Wash the cells twice with Flow Cytometry Staining Buffer.

Flow Cytometry Analysis:

Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.
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Analyze the cells on a flow cytometer equipped with a 633 nm or 640 nm laser.

Collect fluorescence emission in the appropriate channel for Cy5 (typically around 660-

670 nm).

Use the vehicle-treated control to set the negative gate and quantify the percentage of

labeled cells and the mean fluorescence intensity (MFI) of the positive population.

Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for labeling and analyzing cells using Trisulfo-Cy5-Alkyne.

Caption: Principle of metabolic labeling and click chemistry detection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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